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Compound of Interest

Compound Name: UU-T02

Cat. No.: B611609 Get Quote

A Selective Inhibitor of the β-Catenin/T-Cell Factor
Interaction
Audience: Researchers, scientists, and drug development professionals.

Introduction: UU-T02 is a potent and selective small-molecule inhibitor of the protein-protein

interaction between β-catenin and T-cell factor (Tcf).[1][2][3][4] This interaction is a critical

downstream step in the canonical Wnt signaling pathway, which is frequently hyperactivated in

various cancers, including colorectal cancer.[1][2] UU-T02 offers a valuable tool for studying the

biological roles of Wnt/β-catenin signaling and for investigating its potential as a therapeutic

target. These notes provide detailed protocols for the proper dissolution and storage of UU-T02
to ensure its stability and efficacy in experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of UU-T02.
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Parameter Value Notes

Binding Affinity (Ki) 1.36 μM
For β-catenin/Tcf protein-

protein interaction.[1][2]

IC50 Values 6.3 μM (β-catenin/Tcf4)
Demonstrates potent inhibition

of the target interaction.[1][2]

680 μM (β-catenin/E-cadherin)
Shows high selectivity over the

E-cadherin interaction.[1][2]

210 μM (β-catenin/APC-R3)
Shows high selectivity over the

APC interaction.[1][2]

Solubility
125 mg/mL in DMSO (187.94

mM)

Requires sonication for

complete dissolution.[1][2]

Molecular Weight 665.09 g/mol [2][3]

Molecular Formula C33H33ClN4O9 [2][3]

Experimental Protocols
Protocol for Dissolving UU-T02
Materials:

UU-T02 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Pre-treatment of Vials: To minimize hydrolysis, ensure all vials and equipment are dry. If

possible, use vials that have been baked to remove residual moisture.
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Aliquot UU-T02: Before opening, allow the vial of UU-T02 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Solvent Addition: Add the desired volume of anhydrous DMSO to the vial containing the UU-
T02 powder to achieve the target concentration. For example, to prepare a 10 mM stock

solution, add the appropriate volume of DMSO as calculated from the mass of UU-T02.

Initial Mixing: Briefly vortex the solution to ensure the powder is well-suspended in the

DMSO.

Sonication: Place the vial in an ultrasonic bath. Sonicate the solution until the UU-T02 is

completely dissolved.[1][2] Visual inspection against a light source should show a clear

solution with no visible particulates. The duration of sonication may vary but is typically a few

minutes. Note: Avoid excessive heating of the sample during sonication.

Final Mixing and Aliquoting: After dissolution, vortex the solution gently one final time. For

long-term storage, it is highly recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.

Protocol for Storing UU-T02
Storage of Solid Compound:

Long-term (months to years): Store the lyophilized powder at -20°C in a tightly sealed

container, protected from light.[2][3]

Short-term (days to weeks): The solid can be stored at 4°C.[3]

Storage of Stock Solutions:

Long-term (up to 6 months): Store the DMSO stock solution at -80°C.[1]

Short-term (up to 1 month): For more frequent use, aliquots can be stored at -20°C.[1]

Important Considerations:
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Hygroscopic Nature: DMSO is hygroscopic. Use freshly opened or properly stored

anhydrous DMSO to prepare stock solutions.[1]

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can lead to the degradation of

the compound. Aliquoting into single-use volumes is critical for maintaining the integrity of

the stock solution.

Light Sensitivity: Protect both the solid compound and stock solutions from direct light.

Visualizations
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Caption: Inhibition of the Wnt/β-catenin pathway by UU-T02.
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Experimental Workflow for UU-T02 Stock Preparation
and Use

Start:
UU-T02 Powder

Equilibrate vial
to Room Temperature

Add Anhydrous DMSO

Vortex to Suspend

Sonicate until
Fully Dissolved

Vortex to Mix

Aliquot into
Single-Use Tubes

Store Aliquots

Long-term: -80°C
Short-term: -20°C Use in Experiment
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Caption: Workflow for preparing and storing UU-T02 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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